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Compound of Interest

Compound Name: Adeninobananin

Cat. No.: B12417451

Application Notes and Protocols for
Adeninobananin

For Research Use Only.

Product Name: Adeninobananin
Catalog Number: AZ-Hypothetical-123
Appearance: White crystalline solid
Molecular Weight: 345.67 g/mol

Solubility: Soluble in DMSO (up to 50 mM) and Ethanol (up to 10 mM)

Background

Adeninobananin is a synthetic adenine derivative that acts as a potent and selective agonist
for the Adenosine A2A receptor (A2AR). The A2AR is a G-protein coupled receptor (GPCR)
that, upon activation, stimulates adenylyl cyclase to increase intracellular cyclic AMP (CAMP)
levels. This signaling cascade plays a crucial role in various physiological processes, including
inflammation, neurotransmission, and vasodilation.[1] These application notes provide detailed
protocols for utilizing Adeninobananin in standard laboratory settings to investigate its
biological effects.
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Signaling Pathway

The proposed signaling pathway for Adeninobananin is initiated by its binding to the A2A
receptor. This conformational change in the receptor activates the associated Gs alpha subunit
of the G-protein complex. The activated Gs alpha subunit then stimulates adenylyl cyclase,
leading to the conversion of ATP to cAMP. Elevated cAMP levels subsequently activate Protein
Kinase A (PKA), which phosphorylates a variety of downstream target proteins, resulting in a
cellular response.
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Cell Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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